Cas no 899949-49-6 ((4-chlorophenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate)

• Product Name: (4-chlorophenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate
• CAS No: 899949-49-6
• MF: C₁₉H₁₅ClN₂O₄
• MW: 370.786403894424
• CID: 5440746
• Update Time: 2025-10-29

(4-chlorophenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• OIEISDHCICTATM-UHFFFAOYSA-N
• (4-chlorophenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

• Inchi： 1S/C19H15ClN2O4/c1-12(23)17-10-15(16-4-2-3-9-22(16)17)19(25)26-11-18(24)21-14-7-5-13(20)6-8-14/h2-10H,11H2,1H3,(H,21,24)
• InChI Key： OIEISDHCICTATM-UHFFFAOYSA-N
• SMILES： C1(C(OCC(NC2=CC=C(Cl)C=C2)=O)=O)=C2N(C=CC=C2)C(C(C)=O)=C1

Additional information on (4-chlorophenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

Comprehensive Analysis of (4-chlorophenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate (CAS No. 899949-49-6)

The compound (4-chlorophenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate (CAS No. 899949-49-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the indolizine core and carbamoylmethyl moiety, make it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing trending topics such as green chemistry, drug discovery, and sustainable agrochemicals.

The indolizine scaffold is a bicyclic heteroaromatic system that has been extensively studied for its bioactive potential. When combined with the 3-acetyl and carboxylate functional groups, the resulting compound exhibits enhanced stability and reactivity. The presence of the (4-chlorophenyl)carbamoylmethyl group further augments its biological activity, making it a subject of interest in medicinal chemistry and crop protection formulations.

Recent advancements in computational chemistry and AI-driven drug design have highlighted the potential of 899949-49-6 as a lead compound. Researchers are exploring its interactions with biological targets, such as enzymes and receptors, to develop novel therapeutics. Additionally, its role in sustainable agriculture is being investigated, particularly in the context of eco-friendly pesticides and plant growth regulators.

The synthesis of (4-chlorophenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate typically involves multi-step organic reactions, including condensation, acylation, and esterification. Modern techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and reduce environmental impact. These methods align with the principles of green chemistry, a topic of growing importance in both academic and industrial settings.

From a commercial perspective, the demand for specialty chemicals like 899949-49-6 is on the rise, driven by the need for innovative solutions in healthcare and agriculture. Companies are investing in high-throughput screening and structure-activity relationship (SAR) studies to optimize its performance. Furthermore, regulatory bodies are emphasizing the importance of safety data sheets (SDS) and environmental risk assessments to ensure responsible usage.

In conclusion, (4-chlorophenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate represents a fascinating intersection of organic synthesis, bioactivity, and sustainability. Its versatility and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and environmental stewardship.